Cas no 1518326-84-5 (1-(4-(dimethylamino)phenyl)cyclopentanol)

• Product Name: 1-(4-(dimethylamino)phenyl)cyclopentanol
• CAS No: 1518326-84-5
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6781305
• Update Time: 2025-06-11

1-(4-(dimethylamino)phenyl)cyclopentanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-(dimethylamino)phenyl)cyclopentanol

• Inchi： 1S/C13H19NO/c1-14(2)12-7-5-11(6-8-12)13(15)9-3-4-10-13/h5-8,15H,3-4,9-10H2,1-2H3
• InChI Key： ICJRVSSBSHYIDJ-UHFFFAOYSA-N
• SMILES： OC1(CCCC1)C1C=CC(N(C)C)=CC=1

Additional information on 1-(4-(dimethylamino)phenyl)cyclopentanol

Introduction to 1-(4-(dimethylamino)phenyl)cyclopentanol (CAS No. 1518326-84-5)

1-(4-(dimethylamino)phenyl)cyclopentanol, identified by its Chemical Abstracts Service (CAS) number 1518326-84-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclopentanol core conjugated with a dimethylamino-substituted phenyl group, exhibits structural and functional characteristics that make it a valuable candidate for further exploration in medicinal chemistry. The unique arrangement of its functional groups provides a versatile scaffold for designing novel bioactive molecules, particularly in the context of central nervous system (CNS) drug development and potential therapeutic applications.

The structural motif of 1-(4-(dimethylamino)phenyl)cyclopentanol combines the rigidity of the cyclopentane ring with the lipophilic and electronic properties imparted by the aromatic phenyl ring and the electron-donating dimethylamino group. This combination not only enhances solubility and membrane permeability but also allows for fine-tuning of pharmacokinetic properties. Such features are crucial in the design of drugs that require efficient blood-brain barrier penetration, a key challenge in CNS pharmacology.

In recent years, there has been growing interest in exploring heterocyclic compounds as pharmacophores due to their diverse biological activities and synthetic accessibility. The cyclopentanol moiety, in particular, has been investigated for its potential role in modulating neurotransmitter systems. Preclinical studies have suggested that derivatives of cyclopentanol can interact with various receptors and enzymes, making them promising candidates for treating neurological disorders such as depression, anxiety, and cognitive impairments. The presence of the dimethylamino group further enhances the compound's potential by increasing its basicity and facilitating interactions with acidic biomolecules.

One of the most compelling aspects of 1-(4-(dimethylamino)phenyl)cyclopentanol is its synthetic versatility. The compound can serve as a precursor for more complex derivatives through various chemical transformations, including alkylation, acylation, and functionalization of the aromatic ring. These modifications allow chemists to explore different biological targets and optimize pharmacological properties such as potency, selectivity, and metabolic stability. The cyclopentane ring itself is known for its stability under various reaction conditions, which makes it an ideal scaffold for enduring structural integrity during synthetic processes.

From a computational chemistry perspective, 1-(4-(dimethylamino)phenyl)cyclopentanol has been subjected to molecular modeling studies to predict its binding affinity to potential biological targets. These studies have provided insights into how the compound might interact with enzymes and receptors at the molecular level. For instance, simulations have suggested that the dimethylamino group could form hydrogen bonds or ionic interactions with negatively charged residues in protein binding pockets, while the phenyl ring could engage in π-stacking interactions. Such interactions are critical for determining drug-receptor affinity and specificity.

The pharmacological profile of 1-(4-(dimethylamino)phenyl)cyclopentanol has been preliminarily assessed through in vitro assays targeting key neurotransmitter systems. Early findings indicate that this compound may exhibit effects on serotonin receptors (e.g., 5-HT1A), dopamine receptors (e.g., D2), and norepinephrine reuptake transporters (NET). These interactions are relevant to a range of therapeutic areas, including mood disorders, pain management, and neuroprotection. Further investigation is warranted to elucidate the precise mechanisms of action and to identify potential side effects associated with its use.

In addition to its pharmacological potential, 1-(4-(dimethylamino)phenyl)cyclopentanol has been explored for its possible role in drug delivery systems. The compound's lipophilic nature makes it suitable for formulation into lipid-based nanoparticles or other delivery vehicles designed to enhance bioavailability and targeted delivery to specific tissues or organs. Such formulations could be particularly beneficial for treating CNS disorders where achieving optimal drug concentrations at the site of action is challenging.

The synthesis of 1-(4-(dimethylamino)phenyl)cyclopentanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps typically include cyclization reactions to form the cyclopentane ring followed by functionalization at the phenyl ring position. Advances in catalytic methods have enabled more efficient synthesis routes, reducing both reaction times and environmental impact. Green chemistry principles have also been applied to minimize waste generation and improve sustainability in the production process.

Future research directions for 1-(4-(dimethylamino)phenyl)cyclopentanol may include exploring its analogs with modified substituents on either the cyclopentanol or phenyl ring to enhance specific biological activities or reduce toxicity. Additionally, investigating its potential as an intermediate in larger drug molecules could open new avenues for therapeutic development. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating preclinical findings into clinical applications.

The growing body of evidence supporting the utility of 1-(4-(dimethylamino)phenyl)cyclopentanol underscores its importance as a lead compound in medicinal chemistry. As research continues to uncover new biological targets and synthetic strategies, this molecule is poised to play a significant role in shaping future therapeutic approaches across multiple disease areas. Its unique structural features offer a rich foundation for innovation, making it a compound worthy of continued investigation by researchers worldwide.